N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide

• Molecular Formula: C17H15N3O4S
• Molecular Weight: 357.4 g/mol
• IUPAC Name: N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H15N3O4S/c1-23-14-5-3-2-4-13(14)18-15(22)10-25-17-20-19-16(24-17)11-6-8-12(21)9-7-11/h2-9,19H,10H2,1H3,(H,18,22)
• InChI Key: INUSNPSQTXBPKH-UHFFFAOYSA-N
• Isomeric SMILES: COC1=CC=CC=C1NC(=O)CSC2=NNC(=C3C=CC(=O)C=C3)O2

Description

N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology, biochemistry, and physiology. In

Mechanism of Action

The mechanism of action of N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is not fully understood. However, it is known to interact with various receptors in the body, including GABA receptors and NMDA receptors. This compound has also been shown to modulate the activity of various enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. This compound has been shown to have anticonvulsant, analgesic, anxiolytic, and antidepressant properties. It has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and norepinephrine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide in lab experiments is its ability to modulate the activity of various enzymes and receptors in the body. This makes it a valuable tool for researchers studying the biochemical and physiological effects of various compounds. However, one of the limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research involving N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide. One area of research could focus on the development of new synthesis methods that are more efficient and cost-effective. Another area of research could focus on the development of new derivatives of this compound that exhibit enhanced biochemical and physiological effects. Additionally, future research could focus on the potential therapeutic applications of this compound in the treatment of various diseases and disorders.

Synthesis Methods

The synthesis of N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide is a complex process that involves several steps. The first step involves the preparation of 2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-thiol, which is then reacted with 2-bromoacetophenone to form the desired compound.

Scientific Research Applications

N-(2-methoxyphenyl)-2-[[2-(4-oxocyclohexa-2,5-dien-1-ylidene)-3H-1,3,4-oxadiazol-5-yl]sulfanyl]acetamide has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit various biochemical and physiological effects, making it a valuable tool for researchers in the fields of pharmacology, biochemistry, and physiology.